Cas no 2092696-16-5 (5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2092696-16-5
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 6232858
• PubChem ID: 131442397
• Update Time: 2025-06-08

5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid
• EN300-1767125
• 2092696-16-5

• Inchi： 1S/C8H6N2O3S/c1-4-7(14-3-9-4)6-5(8(11)12)2-10-13-6/h2-3H,1H3,(H,11,12)
• InChI Key： MGBRFSPDXPZAPK-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 210.00991323g/mol
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Additional information on 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid

Research Brief on 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2092696-16-5)

The compound 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2092696-16-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiazole-oxazole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving this compound is its role as a selective inhibitor of protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid exhibits potent inhibitory activity against specific kinase targets, such as JAK2 and PI3K, which are pivotal in oncogenic signaling. The compound's unique structural features, including the thiazole and oxazole rings, contribute to its high binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of this compound. Researchers have identified its ability to modulate the NF-κB pathway, a central mediator of inflammatory responses. In vivo studies using murine models of inflammation have shown that administration of 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid significantly reduces pro-inflammatory cytokine levels and attenuates tissue damage. These findings suggest its potential as a lead compound for the development of new anti-inflammatory therapeutics.

The synthesis of 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges in its production. For instance, a recent study published in the Journal of Medicinal Chemistry reported a streamlined multi-step synthesis involving a key cyclization reaction to form the oxazole ring. This advancement not only facilitates further pharmacological studies but also paves the way for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be thoroughly investigated. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into preclinical and clinical trials.

In conclusion, 5-(4-methyl-1,3-thiazol-5-yl)-1,2-oxazole-4-carboxylic acid represents a compelling candidate for further drug development. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthetic methodologies, positions it as a valuable asset in the quest for novel therapeutics. Future studies will undoubtedly delve deeper into its mechanistic insights and therapeutic potential, offering new avenues for treating complex diseases.